2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

• IUPAC Name: 2-amino-N-naphthalen-1-yl-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide
• InChI: InChI=1S/C15H13N3O2S/c16-15-18-13(19)8-12(21-15)14(20)17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8H2,(H,17,20)(H2,16,18,19)
• InChI Key: AISYYQVNNSJQDY-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC(=NC1=O)N)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• Solubility: >44.9 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" typically involves multi-step chemical reactions. For instance, N-1-Naphthyl-3-oxobutanamide reacts with arylidinecyanothioacetamide under specific conditions to yield a variety of heterocyclic derivatives, including thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives, through cyclocondensation and subsequent reactions with different reagents (Hussein et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds like "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" is complex, often involving multiple fused rings and functional groups. These structures can be elucidated using techniques such as NMR, IR spectroscopy, and X-ray diffraction. For example, in the synthesis of certain 1,3-thiazine derivatives, NMR and IR spectroscopy were key in determining the structural characteristics of the synthesized compounds (Komendantova et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" and similar compounds involves interactions with various reagents under different conditions, leading to a broad range of products. These reactions include cycloadditions, substitutions, and redox reactions, which are influenced by the compound's functional groups and ring structure. The study by Oguma et al. (2018) on the chemoselective cyclization of N-hydroxypropyl thiourea to form 1,3-thiazine derivatives highlights the intricate chemistry involved in synthesizing and modifying such compounds.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" are determined by its molecular structure. Compounds in this category often exhibit varied solubility in organic solvents, which is crucial for their application in chemical synthesis and pharmaceutical formulations. For example, the solubility and crystalline structure of certain thiazine derivatives have been studied using techniques like X-ray diffraction, providing insights into their physical characteristics (Li et al., 2013).

Chemical Properties Analysis

The chemical properties of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" encompass its reactivity, stability, and interactions with other molecules. These properties are pivotal in determining the compound's potential applications in various fields, including medicinal chemistry and material science. Studies on the reactivity and functional group transformations of related compounds provide valuable information on their chemical behavior and potential utility (Gawali et al., 2018).